molecular formula C7H12O2 B8781257 Trimethyl butenoic acid

Trimethyl butenoic acid

Cat. No.: B8781257
M. Wt: 128.17 g/mol
InChI Key: RPVPMVHPERYZNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Trimethyl butenoic acid is a useful research compound. Its molecular formula is C7H12O2 and its molecular weight is 128.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H12O2

Molecular Weight

128.17 g/mol

IUPAC Name

4,4-dimethylpent-2-enoic acid

InChI

InChI=1S/C7H12O2/c1-7(2,3)5-4-6(8)9/h4-5H,1-3H3,(H,8,9)

InChI Key

RPVPMVHPERYZNF-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C=CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 20% sodium ethoxide in ethanol (1.02 L) was added ethyl diethylphosphonoacetate (516 mL) dropwise at ice temperature. After the mixture was stirred at ice temperature for 1.5 hr, a solution of 2,2-dimethylpropionaldehyde (260 mL) in tetrahydrofuran (510 mL) was added to the mixture at ice temperature. The mixture was stirred at RT for 3.5 hr and aqueous 4 N sodium hydroxide (885 mL) was added to the mixture at ice temperature. After the mixture was stirred overnight at RT, 6 N hydrochloric acid (802 mL) was added to the reaction mixture at ice temperature. The mixture was extracted with ethyl acetate (1 L), washed with water (1 L×5) and brine (500 mL), then dried over magnesium sulfate. The magnesium sulfate was filtered off and the filtrate was concentrated in vacuo to give the title compound (289 g) as a crude product.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
516 mL
Type
reactant
Reaction Step One
Quantity
1.02 L
Type
solvent
Reaction Step One
Quantity
260 mL
Type
reactant
Reaction Step Two
Quantity
510 mL
Type
solvent
Reaction Step Two
Quantity
885 mL
Type
reactant
Reaction Step Three
Quantity
802 mL
Type
reactant
Reaction Step Four

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